10-ethyl-7-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one

• IUPAC Name: 5-ethyl-2-nitrobenzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C15H12N2O4/c1-2-16-12-8-7-10(17(19)20)9-14(12)21-13-6-4-3-5-11(13)15(16)18/h3-9H,2H2,1H3
• InChI Key: UGMIYKHOXKGBSZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)[N+](=O)[O-])OC3=CC=CC=C3C1=O
• Molecular Formula: C15H12N2O4
• Molecular Weight: 284.27 g/mol

Description

10-ethyl-7-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one is a useful research compound. Its molecular formula is C15H12N2O4 and its molecular weight is 284.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques :

  • Base-catalyzed intramolecular nucleophilic substitution has been used to synthesize dibenzo[b,f][1,4]oxazepin-11(10H)-ones, including derivatives like 3-nitrodibenzo[b, f][1,4]oxazepin-11(10H)-one (Samet et al., 2006).
  • Solid support synthesis using the SNAr methodology on AMEBA resin has been reported, highlighting the flexibility and high purity of the final products (Ouyang et al., 1999).
  • A novel approach based on N-substituted salicylamides and o-nitrochloro derivatives of benzene and pyridine has been developed for constructing tricyclic dibenzo[ b,f ][1,4]oxazepin-11(10 H )-one systems (Sapegin et al., 2008).

• Chemical Properties and Reactions :

  • Catalytic enantioselective aza-Reformatsky reactions with dibenzo[b,f][1,4]oxazepines have been carried out, leading to the synthesis of chiral derivatives with high yields and enantioselectivities (Munck et al., 2017).
  • Studies on the metabolism of dibenz[b,f]-1,4-oxazepine in vivo have implicated an arene oxide intermediate during hydroxylation processes (Harrison et al., 1978).

• Potential Applications :

  • Some dibenzo[b,f][1,4]oxazepine derivatives have shown anticonvulsant and hypnotic effects, with certain compounds exhibiting significant activity in tests (Deng et al., 2011).
  • The dibenzo[b,f][1,4]oxazepine scaffold has been identified as a privileged structure in medicinal chemistry, leading to the development of enantioselective synthesis methods for chiral derivatives, which are scarce in the literature (Munck et al., 2018).